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Compound of Interest

Compound Name: 2-Phenylcyclohexanone

Cat. No.: B152291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phenylcyclohexanone is an aromatic ketone that serves as a valuable ingredient in the

fragrance and perfumery industry. Its unique chemical structure, consisting of a cyclohexanone

ring substituted with a phenyl group at the alpha position, imparts a distinct and desirable

olfactory profile. This compound is utilized to add complexity, warmth, and sophisticated floral

notes to a variety of fragrance compositions. Beyond its direct use as a fragrance ingredient, 2-
phenylcyclohexanone can also serve as a versatile synthetic intermediate in the preparation

of other aroma chemicals and potentially in the development of new molecules with interesting

biological activities. These application notes provide a comprehensive overview of 2-
phenylcyclohexanone's properties, synthesis, and application in the field of fragrance

chemistry.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Phenylcyclohexanone is presented in

the table below.
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Property Value

CAS Number 1444-65-1

Molecular Formula C₁₂H₁₄O

Molecular Weight 174.24 g/mol

Appearance White crystalline powder

Odor Sweet, floral

Olfactory Profile
2-Phenylcyclohexanone is primarily characterized by a sweet, floral aroma. While detailed

quantitative data from sensory panel analysis, such as odor thresholds and specific descriptor

intensities, are not extensively available in public literature, its qualitative description makes it a

valuable component for building and enhancing floral and sweet fragrance accords.

Olfactory Aspect Description

General Character Sweet, Floral

Nusances Adds warmth and complexity

Tenacity Information not publicly available

Odor Threshold Data not publicly available

Applications in Fragrance and Perfumery
2-Phenylcyclohexanone is employed in various fragrance compositions to impart its

characteristic sweet and floral notes. Its aromatic nature allows it to blend well with a wide

range of other fragrance ingredients, including essential oils, absolutes, and other synthetic

aroma chemicals. It can be used to create or enhance floral accords, add a sophisticated

sweetness to oriental and chypre fragrances, and provide a warm, substantive background

note.

Hypothetical Floral Accord Example:
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To illustrate its application, a hypothetical floral fragrance accord incorporating 2-
Phenylcyclohexanone is presented below. The percentages represent the relative proportions

of each component in the accord concentrate.

Ingredient Parts by Weight Olfactory Contribution

Phenylethyl Alcohol 300 Fresh, rosy, floral

Hedione® (Methyl

dihydrojasmonate)
200 Radiant, jasmine, citrusy

Linalool 150 Floral, woody, slightly citrusy

2-Phenylcyclohexanone 50 Sweet, floral, warm

Benzyl Acetate 100 Fruity, floral (jasmine)

Indole (10% in DPG) 20 Animalic, floral (narcotic)

Aurantiol 80 Sweet, floral (orange blossom)

Galaxolide® (50% in BB) 100 Musky, clean, sweet

Total 1000

In this example, 2-Phenylcyclohexanone would contribute to the core floralcy, adding a

unique sweetness and warmth that complements the other floral and fruity notes, while the

musky base provides longevity.

Experimental Protocols
Synthesis of 2-Phenylcyclohexanone via α-Phenylation
of Cyclohexanone
A common method for the synthesis of 2-phenylcyclohexanone is the α-phenylation of

cyclohexanone. This can be achieved through various methods, including transition-metal-

catalyzed cross-coupling reactions. Below is a representative protocol based on general

principles of such reactions.

Materials:
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Cyclohexanone

Chlorobenzene or Iodobenzene

Palladium catalyst (e.g., Pd(OAc)₂, [(IPr)Pd(acac)Cl])

Ligand (e.g., a bulky N-heterocyclic carbene ligand like IPr)

Base (e.g., sodium tert-butoxide, NaOtBu)

Anhydrous toluene

Standard glassware for inert atmosphere reactions (Schlenk line, argon or nitrogen)

Magnetic stirrer and heating mantle

Solvents for workup and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (argon or

nitrogen), add the palladium catalyst and the ligand.

Addition of Reagents: To the flask, add anhydrous toluene, followed by cyclohexanone, the

phenyl halide (chlorobenzene or iodobenzene), and the base (sodium tert-butoxide).

Reaction: Stir the reaction mixture at a specified temperature (e.g., 60-100 °C) for a set

period (e.g., 2-24 hours), monitoring the reaction progress by thin-layer chromatography

(TLC) or gas chromatography (GC).

Workup: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent

such as diethyl ether or ethyl acetate.
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Washing: Wash the combined organic layers with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 2-
phenylcyclohexanone.

Note: The specific catalyst, ligand, base, solvent, temperature, and reaction time will influence

the yield and purity of the product. The provided protocol is a general guideline and may

require optimization.

Diagrams
Synthesis Workflow for 2-Phenylcyclohexanone
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Caption: Synthesis workflow for 2-Phenylcyclohexanone.

Generalized Olfactory Signaling Pathway
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Caption: Generalized olfactory signaling pathway.

To cite this document: BenchChem. [Application of 2-Phenylcyclohexanone in Fragrance and
Perfumery Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152291#application-of-2-phenylcyclohexanone-in-
fragrance-and-perfumery-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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